Cas no 39880-77-8 (N-Methylthiophene-2-carboxamide)

• Product Name: N-Methylthiophene-2-carboxamide
• CAS No: 39880-77-8
• MF: C₆H₇NOS
• MW: 141.190880060196
• MDL: MFCD01211948
• CID: 925021
• PubChem ID: 819552
• Update Time: 2025-05-25

N-Methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide,N-methyl-(6CI,7CI,9CI)
• 1,1,2,2,3,3,4,4-octafluorobutane
• N-Methylthiophene-2-carboxamide
• THIOPHENE-2-CARBOXYLIC ACID METHYLAMIDE
• 1,4-Dihydrooctafluorobutane
• Butane,1,1,2,2,3,3,4,4-octafluoro
• N-Methyl-2-thiophene carboxamide
• N-Methyl-thiophen-carboxamid-(2)
• Thiophen-2-carbonsaeure-methylamid
• 2-Thiophenecarboxamide,N-methyl
• AK-830/25033017
• 2-Thiophenecarboxamide, N-methyl-
• N-methylthiophen-2-carboxamide
• EN300-315292
• MFCD01211948
• DTXSID60878909
• 39880-77-8
• n-methyl-2-thiophenecarboxamide
• N-Methyl-2-(aminocarbonyl)thiophene
• DB-096794
• N-Methylthiophene-2-carboxamide; Tenoxicam Imp. C (EP); Tenoxicam Impurity C
• Z32016662
• SCHEMBL77352
• AKOS005254806

• MDL： MFCD01211948
• Inchi： 1S/C6H7NOS/c1-7-6(8)5-3-2-4-9-5/h2-4H,1H3,(H,7,8)
• InChI Key： JNUIOYAYNFFHTC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC)=O

Computed Properties

• Exact Mass: 141.02500
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.183±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 142-145 °C (decomposition)
• Boiling Point: 328.3±15.0 °C at 760 mmHg
• Flash Point: 152.3±20.4 °C
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 57.34000
• LogP: 1.49860
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Methylthiophene-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-Methylthiophene-2-carboxamide

Comprehensive Overview of N-Methylthiophene-2-carboxamide (CAS No. 39880-77-8): Properties, Applications, and Industry Insights

N-Methylthiophene-2-carboxamide (CAS No. 39880-77-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This heterocyclic amide derivative, featuring a thiophene ring and a methylcarboxamide group, serves as a versatile building block in synthetic chemistry. With the growing demand for heterocyclic compounds in drug discovery, this molecule has become a subject of interest for researchers exploring bioactive small molecules and medicinal chemistry intermediates.

The compound’s molecular formula, C₆H₇NOS, and its thiophene-2-carboxamide backbone contribute to its solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. Recent studies highlight its potential as a precursor for kinase inhibitors and antimicrobial agents, aligning with the pharmaceutical industry’s focus on targeted therapies. Users frequently search for "N-Methylthiophene-2-carboxamide synthesis" or "CAS 39880-77-8 suppliers," reflecting its commercial relevance.

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From a technical perspective, the compound’s purity (typically ≥95% by HPLC) and stability under inert atmospheres are critical for industrial use. Analytical methods like GC-MS and NMR spectroscopy are commonly employed for quality control. Researchers often inquire about "N-Methylthiophene-2-carboxamide NMR peaks" or "39880-77-8 spectroscopic data," emphasizing the need for detailed characterization protocols.

Emerging trends in AI-driven drug discovery have further spotlighted N-Methylthiophene-2-carboxamide as a fragment library component. Computational models predict its binding affinity for enzyme active sites, accelerating hit-to-lead optimization. This aligns with frequent search queries such as "thiophene-based drug design" and "machine learning in heterocyclic chemistry."

Regulatory compliance remains a key consideration. While CAS 39880-77-8 is not classified as hazardous under major chemical inventories, proper handling guidelines—including PPE recommendations—are often searched alongside "N-Methylthiophene-2-carboxamide safety data sheet." Suppliers increasingly provide REACH-compliant documentation to meet global standards.

The compound’s market trajectory reflects broader demand for custom synthesis intermediates. Patent analyses reveal its inclusion in innovative therapeutic formulations, particularly in oncology and neurology. Searches for "buy N-Methylthiophene-2-carboxamide" often correlate with regional pharmaceutical hubs in North America and Asia-Pacific.

In conclusion, N-Methylthiophene-2-carboxamide (CAS No. 39880-77-8) exemplifies the intersection of structural diversity and functional utility in modern chemistry. Its applications span high-value research to industrial-scale production, driven by evolving scientific priorities and technological advancements. Ongoing studies into its structure-activity relationships will likely expand its role in next-generation chemical solutions.